molecular formula C15H17N3OS2 B6003198 2-[(4,5-dimethyl-3-thienyl)carbonyl]-N-(2-methylphenyl)hydrazinecarbothioamide

2-[(4,5-dimethyl-3-thienyl)carbonyl]-N-(2-methylphenyl)hydrazinecarbothioamide

Cat. No. B6003198
M. Wt: 319.4 g/mol
InChI Key: KMSQUOFFVRIASS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4,5-dimethyl-3-thienyl)carbonyl]-N-(2-methylphenyl)hydrazinecarbothioamide is a chemical compound that has been studied for its potential use in scientific research. The compound is also known as DMTTC and has been synthesized using a variety of methods.

Scientific Research Applications

DMTTC has been studied for its potential use in scientific research, including its use as a fluorescent probe for detecting reactive oxygen species. The compound has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of DMTTC is not fully understood. However, it has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9. The compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest in the G2/M phase.
Biochemical and Physiological Effects:
DMTTC has been shown to have a variety of biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and act as a fluorescent probe for detecting reactive oxygen species. However, the compound has also been shown to have cytotoxic effects on normal cells, indicating the need for further research into its potential use in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using DMTTC in lab experiments include its potential use as a fluorescent probe for detecting reactive oxygen species and its potential use in the treatment of cancer. However, the limitations of using DMTTC in lab experiments include its cytotoxic effects on normal cells and the need for further research into its mechanism of action.

Future Directions

For research into DMTTC include further studies into its mechanism of action, potential use in the treatment of cancer, and potential use as a fluorescent probe for detecting reactive oxygen species. Other future directions for research include the development of new synthesis methods for the compound and the study of its potential use in other scientific research areas.
Conclusion:
In conclusion, DMTTC is a chemical compound that has been studied for its potential use in scientific research. The compound has been synthesized using a variety of methods and has been shown to have potential applications in the treatment of cancer and as a fluorescent probe for detecting reactive oxygen species. However, the compound has also been shown to have cytotoxic effects on normal cells, indicating the need for further research into its potential use in scientific research.

Synthesis Methods

DMTTC can be synthesized using a variety of methods, including the reaction of 2-methylbenzohydrazide with 4,5-dimethyl-3-thiophenecarboxylic acid chloride. The compound can also be synthesized using other methods, including the reaction of 2-methylbenzohydrazide with 4,5-dimethyl-3-thiophenecarboxylic acid and thionyl chloride.

properties

IUPAC Name

1-[(4,5-dimethylthiophene-3-carbonyl)amino]-3-(2-methylphenyl)thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3OS2/c1-9-6-4-5-7-13(9)16-15(20)18-17-14(19)12-8-21-11(3)10(12)2/h4-8H,1-3H3,(H,17,19)(H2,16,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMSQUOFFVRIASS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NC(=S)NNC(=O)C2=CSC(=C2C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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